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For Researchers, Scientists, and Drug Development Professionals

Prunellin, a sulfated polysaccharide extracted from the medicinal herb Prunella vulgaris, has

garnered significant attention for its potent anti-HIV activity.[1][2] Its biological function is

intrinsically linked to its unique chemical structure, particularly the pattern of sulfation along its

polysaccharide backbone. This technical guide synthesizes the current understanding of

prunellin's sulfation patterns, drawing from available scientific literature to provide a resource

for researchers in virology, pharmacology, and natural product chemistry.

Unveiling the Core Structure of Prunellin
Initial characterization studies have identified prunellin as a complex anionic polysaccharide

with a molecular weight of approximately 10 kDa.[1] While a complete and detailed elucidation

of its entire structure, including the precise sulfation pattern, remains an area of active

investigation, foundational studies have provided key insights into its general composition.

Table 1: Physicochemical and Compositional Properties of Prunellin
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Property Description

Source Prunella vulgaris

Compound Type Sulfated Polysaccharide

Molecular Weight ~10 kDa

Monosaccharide Composition
Glucose, Galactose, Xylose, Gluconic Acid,

Galactonic Acid, Galactosamine

Data sourced from initial characterization

studies.[1]

It is the presence of sulfate groups that confers upon prunellin its characteristic anionic nature,

which is crucial for its interaction with viral surface proteins. However, the specific locations and

distribution of these sulfate modifications on the constituent monosaccharides have not been

definitively reported in the available literature.

The Quest for Sulfation Patterns: Methodological
Approaches
The determination of sulfation patterns in complex polysaccharides like prunellin requires a

combination of sophisticated analytical techniques. While specific experimental protocols for

prunellin are not detailed in the literature, a general workflow for such an analysis can be

outlined.

Experimental Workflow for Sulfation Pattern Analysis
The logical flow for elucidating the sulfation pattern of a polysaccharide such as prunellin
would involve a multi-step process, beginning with purification and culminating in detailed

structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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